2-[(3-chlorophenyl)(methylsulfonyl)amino]-N,N-dimethylbutanamide

• IUPAC Name: 2-(3-chloro-N-methylsulfonylanilino)-N,N-dimethylbutanamide
• InChI: InChI=1S/C13H19ClN2O3S/c1-5-12(13(17)15(2)3)16(20(4,18)19)11-8-6-7-10(14)9-11/h6-9,12H,5H2,1-4H3
• InChI Key: NLAQMXRIPLVJGH-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)N(C)C)N(C1=CC(=CC=C1)Cl)S(=O)(=O)C
• Molecular Formula: C13H19ClN2O3S
• Molecular Weight: 318.82 g/mol

Description

2-[(3-chlorophenyl)(methylsulfonyl)amino]-N,N-dimethylbutanamide, also known as Diclofenac, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain and inflammation. It belongs to the class of arylacetic acid derivatives and is available in various forms, including tablets, capsules, and injections. Diclofenac is known for its potent analgesic and anti-inflammatory properties and has been extensively studied for its potential therapeutic applications.

Mechanism of Action

2-[(3-chlorophenyl)(methylsulfonyl)amino]-N,N-dimethylbutanamide works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid mediators that play a key role in the inflammatory response and are responsible for the production of pain, fever, and swelling. By inhibiting the activity of COX enzymes, diclofenac reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects:
2-[(3-chlorophenyl)(methylsulfonyl)amino]-N,N-dimethylbutanamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), and to inhibit the activation of nuclear factor-κB (NF-κB), a key regulator of the inflammatory response. 2-[(3-chlorophenyl)(methylsulfonyl)amino]-N,N-dimethylbutanamide has also been shown to reduce the production of reactive oxygen species (ROS) and to increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT).

Advantages and Limitations for Lab Experiments

2-[(3-chlorophenyl)(methylsulfonyl)amino]-N,N-dimethylbutanamide has several advantages for use in laboratory experiments. It is readily available and relatively inexpensive, making it a cost-effective option for researchers. It is also highly potent and has been extensively studied, making it a well-established tool for research. However, diclofenac also has some limitations. It can be toxic at high doses and can interfere with the activity of other enzymes and pathways, making it important to use appropriate controls in experiments.

Future Directions

There are several future directions for research on diclofenac. One area of interest is the potential use of diclofenac in the treatment of cancer. Several studies have shown that diclofenac has anticancer properties and can inhibit the growth and proliferation of cancer cells. Another area of interest is the development of new formulations of diclofenac that can improve its bioavailability and reduce its toxicity. Finally, there is a need for further research on the mechanisms of action of diclofenac and its potential interactions with other pathways and enzymes.

Scientific Research Applications

2-[(3-chlorophenyl)(methylsulfonyl)amino]-N,N-dimethylbutanamide has been extensively studied for its potential therapeutic applications in various fields of medicine, including pain management, inflammation, and cancer. It has been shown to be effective in the treatment of various types of pain, including postoperative pain, dental pain, and musculoskeletal pain. 2-[(3-chlorophenyl)(methylsulfonyl)amino]-N,N-dimethylbutanamide has also been studied for its anti-inflammatory properties and has been shown to be effective in the treatment of various inflammatory conditions, including rheumatoid arthritis, osteoarthritis, and gout.